Cas no 21076-23-3 (3-amino-1-benzyl-3-methylthiourea)
21076-23-3 structure
Product Name:3-amino-1-benzyl-3-methylthiourea
CAS No:21076-23-3
MF:C9H13N3S
MW:195.284620046616
CID:911062
PubChem ID:2376171
Update Time:2025-04-19
3-amino-1-benzyl-3-methylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-benzyl-1-methylthiourea
- N-BENZYL-1-METHYLHYDRAZINECARBOTHIOAMIDE
- 2-methyl-4-benzylthiosemicarbazide
- 4-Benzyl-2-methyl-thiosemicarbazid
- HMS2383P22
- 3-amino-1-benzyl-3-methylthiourea
- Z56851283
- SMR000155436
- Hydrazinecarbothioamide, 1-methyl-N-(phenylmethyl)-
- 21076-23-3
- AKOS000116614
- MLS000536043
- DTXSID50368309
- CS-0219377
- G33999
- EN300-03846
- CHEMBL1386005
-
- Inchi: 1S/C9H13N3S/c1-12(10)9(13)11-7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3,(H,11,13)
- InChI Key: HIAIXBMYEIAKJX-UHFFFAOYSA-N
- SMILES: S=C(N(C)N)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 195.08300
- Monoisotopic Mass: 195.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 73.4Ų
Experimental Properties
- PSA: 73.38000
- LogP: 1.95780
3-amino-1-benzyl-3-methylthiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-amino-1-benzyl-3-methylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595898-50mg |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A595898-100mg |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A595898-500mg |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 500mg |
$ 320.00 | 2022-06-08 | ||
| Enamine | EN300-03846-0.05g |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 95.0% | 0.05g |
$42.0 | 2025-02-21 | |
| Enamine | EN300-03846-0.1g |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-03846-0.25g |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 95.0% | 0.25g |
$92.0 | 2025-02-21 | |
| Enamine | EN300-03846-0.5g |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 95.0% | 0.5g |
$175.0 | 2025-02-21 | |
| Enamine | EN300-03846-1.0g |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 95.0% | 1.0g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-03846-2.5g |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 95.0% | 2.5g |
$503.0 | 2025-02-21 | |
| Enamine | EN300-03846-5.0g |
3-amino-1-benzyl-3-methylthiourea |
21076-23-3 | 95.0% | 5.0g |
$743.0 | 2025-02-21 |
3-amino-1-benzyl-3-methylthiourea Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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